3-Methyl-8-(3-phenylpropylsulfanyl)-7-propan-2-ylpurine-2,6-dione

• CAS: 328069-60-9
• Molecular Formula: C18H22N4O2S
• Molecular Weight: 358.5g/mol
• SMILES: CC(C)N1C2=C(N=C1SCCCC3=CC=CC=C3)N(C(=O)NC2=O)C
• InChI: InChI=1S/C18H22N4O2S/c1-12(2)22-14-15(21(3)17(24)20-16(14)23)19-18(22)25-11-7-10-13-8-5-4-6-9-13/h4-6,8-9,12H,7,10-11H2,1-3H3,(H,20,23,24)
• InChIKey: UBRGEODVBHYTHJ-UHFFFAOYSA-N

7-Isopropyl-8-thioether Xanthine Probe Overview

3-Methyl-8-(3-phenylpropylsulfanyl)-7-propan-2-ylpurine-2,6-dione (CAS 328069-60-9), also known as 7-isopropyl-3-methyl-8-(3-phenylpropylthio)xanthine or MLS-0059529, is a trisubstituted xanthine derivative within the purine-2,6-dione class [1]. It bears a characteristic 8-(3-phenylpropylthio) side chain and a branched 7-isopropyl group. This compound was profiled as part of the NIH Molecular Libraries Screening Center Network (MLSCN) and shows measurable, though modest, interactions with G-protein coupled receptor 35 (GPR35), nucleotide-binding oligomerization domain-containing proteins 1 and 2 (NOD1, NOD2), and tumor necrosis factor (TNF) in biochemical assays [1].

Profiled within NIH MLSCN screening network for innate immune targets

Measurable interactions with GPR35, NOD1, NOD2, and TNF in biochemical assays

Low-micromolar potency profile; may support weak-inhibitor reference applications

• [1] BindingDB BDBM65737; MLS-0059529.0001; cid_3111693. Affinity Data IC50: GPR35 (Human) 1.23E+4 nM; NOD2 (Human) 1.76E+4 nM; TNF (Human) 2.00E+4 nM; NOD1 (Human) 2.00E+4 nM. Data Source: Sanford-Burnham Center for Chemical Genomics (SBCCG). View Source

Why Xanthine Analogs Cannot Substitute

Within the 8-thioether xanthine series, minor alterations at the 7-position or in the 8-thioalkyl linker length can drastically shift both target interaction profiles and potency. For example, replacing the 7-isopropyl group with a 7-pentyl chain and shortening the 8-thioalkyl linker from 3-phenylpropyl to 2-phenylethyl yields a compound (MLS-0018316) with a 13-fold stronger IC50 against GPR35 (935 nM vs. 12,300 nM) [1][2]. Conversely, substituting the 7-isopropyl with a 7-butyl group largely preserves the weak activity profile seen for the parent compound [1][3]. These structure-activity relationship (SAR) discontinuities mean that generic substitution within this chemical series is not viable; procurement decisions must be guided by specific, quantitative comparator data for the exact compound.

7-alkyl substitution shifts potency

Replacing 7-isopropyl with 7-pentyl may increase GPR35 engagement substantially; 7-butyl variant retains weak profile. Potency context may not transfer across analogs.

8-thioether linker length alters profile

Shorter 8-(2-phenylethylthio) linker can yield sub-micromolar activity, unlike the 3-phenylpropylthio group. Linker geometry strongly influences target engagement.

Generic substitution is not viable

Xanthine analogs within this series show discontinuous SAR; direct replacement may require target-specific comparator data to avoid activity mismatch.

• [1] BindingDB BDBM65737 (target compound). Affinity Data IC50: GPR35 (Human) 1.23E+4 nM. View Source
• [2] BindingDB Ki Summary for BDBM65729 (3-methyl-7-pentyl-8-(2-phenylethylsulfanyl)purine-2,6-dione; MLS-0018316). IC50: GPR35 (Human) 935 nM. PubChem BioAssay AID 2466. View Source
• [3] BindingDB BDBM67403 (7-butyl-3-methyl-8-(3-phenylpropylsulfanyl)purine-2,6-dione). Affinity Data IC50: TNF (Human) 1.77E+4 nM. View Source

Quantitative Differentiation Evidence

7-Isopropyl vs 7-Pentyl: GPR35 Activity Shift

The target compound (7-isopropyl) shows an IC50 of 12,300 nM at GPR35, whereas the analog with 7-pentyl and 8-(2-phenylethylthio) substitution (MLS-0018316) achieves an IC50 of 935 nM in the same assay system [1][2]. This 13-fold potency difference demonstrates that the combination of a longer 7-alkyl chain and a shorter 8-thioalkyl linker significantly enhances GPR35 engagement, making the target compound a weaker but potentially more polypharmacological probe.

GPR35 Activity Shift

Cross-study comparable

Target (7-isopropyl)

12,300 nM

13.2× weaker

7-pentyl analog

935 nM

Reported GPR35 engagement contrast; 7-alkyl chain length significantly alters target interaction.

PubChem AID 2466; same assay conditions.

Evidence Dimension	GPR35 inhibition (IC50)
Target Compound Data	12,300 nM (1.23E+4 nM)
Comparator Or Baseline	3-methyl-7-pentyl-8-(2-phenylethylthio)purine-2,6-dione (MLS-0018316): IC50 935 nM
Quantified Difference	13.2-fold weaker
Conditions	PubChem BioAssay AID 2466; G-protein coupled receptor 35 (Human); Sanford-Burnham Center for Chemical Genomics

Why This Matters

This quantifies the SAR penalty for the 7-isopropyl/8-phenylpropylthio combination at GPR35, informing selection when GPR35 potency is a priority.

• [1] BindingDB BDBM65737 (target compound). Affinity Data IC50: GPR35 (Human) 1.23E+4 nM. View Source
• [2] BindingDB Ki Summary for BDBM65729. IC50: GPR35 (Human) 935 nM. PubChem BioAssay AID 2466. View Source

7-Isopropyl vs 7-Butyl: TNF Activity Equivalence

The target compound and its 7-butyl analog (BDBM67403) both exhibit weak inhibition of TNF with IC50 values of 20,000 nM and 17,700 nM, respectively [1][2]. The marginal difference (1.13-fold) indicates that replacing the branched 7-isopropyl with a linear 7-butyl group does not meaningfully alter activity at this target. This suggests the 8-(3-phenylpropylthio) moiety, rather than the 7-substituent, dominates the TNF interaction profile.

TNF Equivalence

Cross-study comparable

Target (7-isopropyl)

20,000 nM

1.13× diff.

7-butyl analog

17,700 nM

Marginal TNF inhibition difference; 7-isopropyl and 7-butyl show comparable weak activity.

PubChem AID 2483; same assay platform.

Evidence Dimension	TNF inhibition (IC50)
Target Compound Data	20,000 nM (2.00E+4 nM)
Comparator Or Baseline	7-butyl-3-methyl-8-(3-phenylpropylsulfanyl)purine-2,6-dione (BDBM67403): IC50 17,700 nM
Quantified Difference	1.13-fold difference
Conditions	PubChem BioAssay AID 2483; Tumor necrosis factor (Human); Sanford-Burnham Center for Chemical Genomics

Why This Matters

Demonstrates that the 7-isopropyl group can be substituted with little loss of TNF activity, making the target a suitable reference point for exploring 7-substituent SAR.

• [1] BindingDB BDBM65737 (target compound). Affinity Data IC50: TNF (Human) 2.00E+4 nM. View Source
• [2] BindingDB BDBM67403 (7-butyl analog). Affinity Data IC50: TNF (Human) 1.77E+4 nM. View Source

Multi-Target Selectivity: NOD1/NOD2 vs GPR35

Within the same screening panel, the target compound exhibits nearly equipotent inhibition of NOD1 (IC50 20,000 nM), NOD2 (IC50 17,600 nM), and TNF (IC50 20,000 nM), while showing marginally higher activity at GPR35 (IC50 12,300 nM) [1]. This profile differs from the 7-(2-methoxyethyl) analog (BDBM65732), which shows only NOD1 activity (IC50 20,000 nM) and no reported GPR35 or TNF data in the same panel [2]. The target compound thus provides a broader multi-target fingerprint despite its modest potency.

Multi-Target Fingerprint

Cross-study comparable

GPR35

12,300 nM

NOD2

17,600 nM

NOD1

20,000 nM

TNF

20,000 nM

Engages four innate immunity targets with modest potency, wider coverage than some analogs.

Comparator 7-(2-methoxyethyl) analog reports only NOD1 data.

Evidence Dimension	Multi-target activity profile (IC50)
Target Compound Data	GPR35 12,300 nM; NOD2 17,600 nM; NOD1 20,000 nM; TNF 20,000 nM
Comparator Or Baseline	7-(2-methoxyethyl) analog (BDBM65732): NOD1 20,000 nM; GPR35/TNF data absent
Quantified Difference	Target engages 4 targets vs. 1 target for comparator in this panel
Conditions	PubChem BioAssays AID 2466 (GPR35), AID 2475 (NOD2), AID 2798 (NOD1), AID 2483 (TNF); Sanford-Burnham Center for Chemical Genomics

Why This Matters

The broader target coverage makes the target compound a more versatile chemical probe for innate immunity and inflammatory pathway screening, despite similar potency at individual targets.

• [1] BindingDB BDBM65737 (target compound). Affinity Data: GPR35, NOD1, NOD2, TNF. View Source
• [2] BindingDB BDBM65732 (7-(2-methoxyethyl) analog). Affinity Data IC50: NOD1 (Human) 2.00E+4 nM. View Source

8-Thioether Linker Length and Activity Profile

Comparison across the 8-thioether xanthine series reveals that the 3-phenylpropylthio linker (present in the target compound and its 7-butyl and 7-(2-methoxyethyl) analogs) consistently yields IC50 values in the 12,000–20,000 nM range across multiple targets [1][3][4]. In contrast, compounds bearing the shorter 2-phenylethylthio linker (e.g., 7-pentyl analog) can achieve sub-micromolar GPR35 activity [2]. This class-level trend indicates that the longer, more flexible 3-phenylpropylthio linker is a key determinant of the weaker, broader activity profile.

Linker Length Trend

Class-level inference

3-phenylpropylthio linker consistently yields IC50 in 12,000–20,000 nM range across multiple targets; 2-phenylethylthio linker enables sub-micromolar GPR35 activity.

Longer 8-thioalkyl linker may determine broad, weak activity profile; class-level interpretation.

Data to verify; limited to cross-series comparison.

Evidence Dimension	Impact of 8-thioalkyl linker length on potency
Target Compound Data	8-(3-phenylpropylthio): GPR35 IC50 12,300 nM; TNF IC50 20,000 nM; NOD2 IC50 17,600 nM
Comparator Or Baseline	8-(2-phenylethylthio) series (e.g., 7-pentyl analog): GPR35 IC50 935 nM
Quantified Difference	>13-fold potency shift at GPR35 attributable to linker length and 7-substituent combination
Conditions	PubChem BioAssays; multiple xanthine analogs; Sanford-Burnham Center for Chemical Genomics

Why This Matters

Defines the pharmacophoric role of the 8-(3-phenylpropylthio) group as a broad-specificity, low-potency moiety, guiding users who need a weak multi-target probe versus a potent single-target modulator.

• [1] BindingDB BDBM65737. View Source
• [2] BindingDB Ki Summary for BDBM65729. View Source
• [3] BindingDB BDBM67403. View Source
• [4] BindingDB BDBM65732. View Source

Optimal Use Cases

Calibration of Weak Multi-Target Activity in Innate Immunity

Its balanced, low-micromolar activity against GPR35, NOD1, NOD2, and TNF makes the compound suitable as a reference weak inhibitor or negative control when profiling novel chemical series for innate immune targets [1]. Users can benchmark new compounds against its IC50 values (12,300–20,000 nM) to establish assay sensitivity thresholds.

SAR of 7-Alkyl Substituent in 8-Thioether Xanthines

The compound serves as the branched 7-isopropyl reference point in a series that includes 7-butyl (BDBM67403) and 7-(2-methoxyethyl) (BDBM65732) analogs [1][3][4]. Its TNF IC50 of 20,000 nM, comparable to the 7-butyl analog's 17,700 nM, provides a baseline for evaluating how 7-substituent steric and electronic effects modulate activity.

Pharmacophoric Contribution of the 8-Thioether Linker

When paired with data from 8-(2-phenylethylthio) analogs (e.g., MLS-0018316, GPR35 IC50 935 nM), the compound provides a quantitative contrast that highlights the potency penalty associated with the longer 8-thioalkyl linker [1][2]. This makes it a valuable tool for medicinal chemistry efforts aimed at optimizing linker geometry.

Dual NOD1/NOD2 Inhibition Chemical Probe

The compound's near-identical IC50 values for NOD1 (20,000 nM) and NOD2 (17,600 nM) recommend it as a starting scaffold for developing dual NOD1/2 inhibitors, particularly in studies where high potency is not required and minimal off-target activity at other innate immune nodes is preferred [1].

Application

Selection Property

Validation Focus

Innate immunity target screening panel

Weak inhibitor reference profile

Assay sensitivity threshold verification

7-alkyl SAR studies in 8-thioether xanthines

Branched 7-isopropyl reference

Steric/electronic effect on target engagement

8-thioalkyl linker optimization

Potency penalty vs. 2-phenylethylthio

Linker geometry-activity correlation

NOD1/NOD2 dual inhibition studies

Equipotent NOD1/2 inhibition profile

Minimal off-target innate immune activity profiling

• [1] BindingDB BDBM65737. Affinity Data for target compound. View Source
• [2] BindingDB Ki Summary for BDBM65729. IC50: GPR35 935 nM. View Source
• [3] BindingDB BDBM67403 (7-butyl analog). View Source
• [4] BindingDB BDBM65732 (7-(2-methoxyethyl) analog). View Source